Cas no 7468-13-5 ( )

• Product Name: &nbsp
• CAS No: 7468-13-5
• MF: C₁₆H₁₆O₄S
• MW: 304.360843658447
• CID: 979823
• PubChem ID: 344055
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-oxo-3-(2-phenylethoxy)-2-(thiophen-2-ylmethyl)propanoic acid
• DTXSID20322236
• NSC400736
• NSC-400736
• 3-oxo-3-phenethyloxy-2-(thiophen-2-ylmethyl)propanoic acid
• 7468-13-5
• DS-014318
•  

• Inchi： 1S/C16H16O4S/c17-15(18)14(11-13-7-4-10-21-13)16(19)20-9-8-12-5-2-1-3-6-12/h1-7,10,14H,8-9,11H2,(H,17,18)
• InChI Key： UUXHMVYYKKIRHG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(C(=O)O)C(=O)OCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 304.07698
• Monoisotopic Mass: 304.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters